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Compound of Interest

Compound Name: Dimethylphosphinothioic chloride

CAS No.: 993-12-4

Cat. No.: B1345187 Get Quote

Welcome to the technical support center for Dimethylphosphinothioic chloride (DMPTC).

This guide is designed for researchers, chemists, and drug development professionals who

utilize this versatile reagent. Here, we move beyond simple protocols to explore the causality

behind experimental choices, providing you with the in-depth knowledge required to

troubleshoot and optimize your reactions effectively. Our goal is to equip you with a self-

validating system of protocols and insights grounded in established chemical principles.

Section 1: Frequently Asked Questions (FAQs)
This section addresses fundamental questions about the nature, handling, and application of

Dimethylphosphinothioic chloride.

Q1: What is Dimethylphosphinothioic chloride and what are its primary applications?

Dimethylphosphinothioic chloride, CAS 993-12-4, is an organophosphorus compound

featuring a phosphorus atom bonded to two methyl groups, a sulfur atom (via a double bond),

and a chlorine atom. It serves as a critical intermediate in the synthesis of a wide range of

chemicals.[1] Its high reactivity makes it a valuable building block for introducing the

dimethylphosphinothioyl moiety into molecules. Key applications include the production of

insecticides (such as methyl parathion and acephate), flame retardants, and as a reagent in the

synthesis of ligands for catalysis and novel pharmaceutical candidates.[1][2]
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Q2: What are the key physical and chemical properties of DMPTC?

Understanding the properties of DMPTC is crucial for its effective use and safe handling. The

following table summarizes its key characteristics.

Property Value Source

Molecular Formula C₂H₆ClPS [1]

Molar Mass 128.56 g/mol [3]

Appearance Colorless to light yellow liquid N/A

Density ~1.23 g/cm³ [1]

Boiling Point 69-70 °C at 11 mmHg [1]

Refractive Index 1.538 - 1.541 [1]

Stability

Moisture-sensitive; hydrolyzes

to form HCl and

dimethylphosphinothioic acid.

Implied by reactivity

Q3: What are the primary safety and handling precautions for DMPTC?

DMPTC is a hazardous substance and must be handled with appropriate care in a controlled

laboratory environment.[3]

Toxicity: It is harmful if swallowed, inhaled, or in contact with skin.[3]

Corrosivity: It causes severe skin burns and serious eye damage due to its reactivity and the

release of HCl upon hydrolysis.[3]

Handling: Always handle DMPTC in a well-ventilated chemical fume hood.[4] Wear suitable

personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), a lab

coat, and tightly fitting safety goggles with side shields.[4]

Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, dry sand) and place

in a sealed container for chemical waste disposal. Do not use water.
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Q4: How should I properly store DMPTC?

Proper storage is essential to maintain the integrity of the reagent.

Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place.[4]

Incompatibilities: Keep away from water, alcohols, amines, and strong bases to prevent

violent reactions and degradation.

Inert Atmosphere: For long-term storage, sealing the container under an inert atmosphere

(e.g., nitrogen or argon) is highly recommended to prevent hydrolysis from atmospheric

moisture.

Section 2: Troubleshooting Guide for DMPTC
Synthesis
Low yields and impurities are common hurdles in the synthesis of DMPTC. This section

provides a logical framework for diagnosing and solving these issues.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Low yield is often a multifactorial problem. The key is to systematically evaluate each

parameter of the reaction. Common synthesis routes involve the reaction of phosphorus

pentasulfide with an alcohol followed by chlorination, or the reaction of phosphorus trichloride

with methanol.[5][6]
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Parameter Potential Issue
Suggested Action &
Rationale

Reagent Quality
Moisture in starting materials

(e.g., methanol, solvent).

Use anhydrous solvents and

freshly distilled reagents.

Moisture will consume the

product and intermediates.

Stoichiometry
Incorrect molar ratios of

reactants.

Carefully control the addition of

reagents. For example, in

methods using phosphorus

trichloride and methanol, the

ratio is critical to avoid the

formation of trimethyl

phosphite.[6]

Reaction Temperature

Temperature is too low, leading

to an incomplete reaction, or

too high, causing side

reactions/decomposition.

Optimize the temperature in

small increments. Many

preparations are performed at

low temperatures (e.g., 0 °C)

to control the exothermic

reaction.[1]

Reaction Time
Insufficient time for the

reaction to reach completion.

Monitor the reaction progress

using an appropriate analytical

technique (e.g., ³¹P NMR, GC-

MS).

Work-up/Purification

Product loss during aqueous

washes (hydrolysis) or

distillation.

Minimize contact with water

during work-up. Use vacuum

distillation for purification, as

the compound can be

thermally sensitive at

atmospheric pressure.[1]

Q2: I'm observing significant byproduct formation. How can I identify and minimize them?

The primary byproduct of concern is dimethylphosphinothioic acid, formed via hydrolysis. Other

byproducts can arise from side reactions of the starting materials.
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Identification: The most powerful tool for identifying phosphorus-containing byproducts is ³¹P

NMR spectroscopy. Each unique phosphorus environment will give a distinct signal. GC-MS

can also be used to identify volatile impurities.

Minimization of Hydrolysis: The most critical factor is the rigorous exclusion of water.

Dry all glassware in an oven ( >120 °C) and cool under a stream of dry nitrogen or argon.

Use anhydrous solvents, dispensed from a solvent purification system or freshly distilled

over a suitable drying agent.

Run the reaction under an inert atmosphere (nitrogen or argon).

Minimizing Other Byproducts: In syntheses involving phosphorus trichloride, incomplete

reaction can leave phosphorus trichloride or intermediate monochloro/dichloro species.[6]

Driving the reaction to completion through optimized reaction time and temperature is key.

Q3: My final product is difficult to purify. What are the best practices?

Purification of DMPTC primarily relies on fractional vacuum distillation.[1]

Step 1: Crude Work-up: After the reaction is complete, the crude product might be washed

carefully with small amounts of ice-cold water to remove certain water-soluble impurities,

though this risks some product loss via hydrolysis.[1][2] Phase separation must be done

quickly.

Step 2: Drying: The organic phase containing the crude DMPTC must be thoroughly dried

with an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate

(Na₂SO₄).

Step 3: Vacuum Distillation: Distill the dried, filtered crude liquid under reduced pressure. The

boiling point is approximately 69-70 °C at 11 mmHg.[1] Using a short-path distillation

apparatus can minimize product loss.
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When DMPTC is used as a reagent, typically in nucleophilic substitution reactions, optimization

focuses on maximizing the formation of the desired phosphinothioate product.

Q1: My nucleophilic substitution reaction with DMPTC is slow or incomplete. How can I drive it

to completion?

The reaction of DMPTC with a nucleophile (e.g., an alcohol, ROH, or an amine, R₂NH)

generates the desired product and one equivalent of hydrochloric acid (HCl).
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DMPTC

Product+ NuH HCl

R-OH / R₂NH

Base (e.g., Et₃N) Base·HCl⁺+ HCl

Low Yield in DMPTC Synthesis

Re-evaluate Reagents Are all reagents and solvents strictly anhydrous?

Yes

 Yes

No

 No

Review Reaction Conditions Is temperature controlled? Is reaction time sufficient?

Solution:
- Use anhydrous grade solvents.

- Distill liquid reagents.
- Dry solid reagents.

Yes

 Yes

No

 No

Analyze Work-up & Purification Was contact with water minimized? Is vacuum distillation efficient?
Solution:

- Use cryo-cooling for additions.
- Monitor reaction by NMR/GC to determine endpoint.

Yes

 Yes

No

 No

Consider alternative synthetic route
Solution:

- Use brine instead of water for washes.
- Ensure vacuum is adequate for distillation temperature.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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